2-methoxy-N-(2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenyl)-2-phenylacetamide

• IUPAC Name: 2-methoxy-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C23H19N3O3/c1-29-21(15-9-3-2-4-10-15)23(28)25-17-12-6-5-11-16(17)20-22(27)26-19-14-8-7-13-18(19)24-20/h2-14,21H,1H3,(H,25,28)(H,26,27)
• InChI Key: VVKYVSSIDWJMCV-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4NC3=O
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

2-methoxy-N-(2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenyl)-2-phenylacetamide, also known as ODQ, is a potent and selective inhibitor of soluble guanylyl cyclase (sGC), an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP) in cells. ODQ has been widely used in scientific research to investigate the role of sGC-cGMP signaling pathway in various biological processes.

Scientific Research Applications

Metabolism in Liver Microsomes Research conducted by Coleman et al. (2000) studied the metabolism of chloroacetamide herbicides in human and rat liver microsomes. This study is significant for understanding how similar compounds, including 2-methoxy-N-(2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenyl)-2-phenylacetamide, are metabolized in the liver, contributing to insights into their potential toxicity or therapeutic applications Comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes.

Antimicrobial and Antituberculosis Activities Bai et al. (2011) synthesized derivatives of quinoxaline, closely related to the target compound, and investigated their in vitro anti-tuberculosis activities. Such studies are vital for developing new therapeutics against resistant strains of tuberculosis Synthesis, crystal, computational study and in vitro anti-tuberculosis activity of N -(furan-2-yl-methyl)- N -(phenyl(quinolin-3-yl)methyl) acetamide derivatives.

Anticancer Potential Al-Sanea et al. (2020) explored the anticancer activity of acetamide derivatives, which are structurally related to the compound of interest. This research is crucial for identifying new compounds with potential anticancer properties Design, Synthesis, and In Vitro Cytotoxic Activity of Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide Derivatives.

Antibacterial Effects Research by Behrami and Dobroshi (2019) on 4-hydroxy-chromen-2-one derivatives, which have structural similarities with the target compound, evaluated their antibacterial activity. Such studies are essential for the discovery of new antibiotics Antibacterial Effects and Synthesized New Derivatives of 4-hydroxy-chromen-2-one.